Cas no 2172477-37-9 (1-methyl-1,8-diazaspiro4.5decane-8-sulfonyl chloride)

• Product Name: 1-methyl-1,8-diazaspiro4.5decane-8-sulfonyl chloride
• CAS No: 2172477-37-9
• MF: C₉H₁₇ClN₂O₂S
• MW: 252.761480093002
• CID: 5870367
• PubChem ID: 165574216
• Update Time: 2025-10-29

1-methyl-1,8-diazaspiro4.5decane-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,8-diazaspiro4.5decane-8-sulfonyl chloride
• 1-methyl-1,8-diazaspiro[4.5]decane-8-sulfonyl chloride
• EN300-1612507
• 2172477-37-9

• Inchi： 1S/C9H17ClN2O2S/c1-11-6-2-3-9(11)4-7-12(8-5-9)15(10,13)14/h2-8H2,1H3
• InChI Key： JBSGTPZUEXQMJJ-UHFFFAOYSA-N
• SMILES： ClS(N1CCC2(CC1)CCCN2C)(=O)=O

Computed Properties

• Exact Mass: 252.0699267g/mol
• Monoisotopic Mass: 252.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49Ų

Additional information on 1-methyl-1,8-diazaspiro4.5decane-8-sulfonyl chloride

1-Methyl-1,8-Diazaspiro[4.5]Decane-8-Sulfonyl Chloride: A Comprehensive Overview

The compound 1-methyl-1,8-diazaspiro[4.5]decane-8-sulfonyl chloride, identified by the CAS number 2172477-37-9, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed between a piperidine ring and a sulfolane moiety, creating a highly functionalized framework.

The molecular structure of 1-methyl-1,8-diazaspiro[4.5]decane-8-sulfonyl chloride is intriguing due to its combination of nitrogen atoms and sulfur functionality. The presence of the sulfonyl chloride group (-SO₂Cl) makes it a valuable reagent in organic synthesis, particularly for sulfonating other compounds or forming sulfonamides. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

One of the most notable features of this compound is its high reactivity due to the electron-withdrawing nature of the sulfonyl chloride group. This reactivity has been exploited in various coupling reactions, such as the formation of sulfonamides with primary or secondary amines. Researchers have demonstrated that the reaction conditions can be optimized to achieve high yields and selectivity, making it a versatile building block in medicinal chemistry.

In terms of physical properties, 1-methyl-1,8-diazaspiro[4.5]decane-8-sulfonyl chloride is typically a crystalline solid with a melting point around 120°C. Its solubility in common organic solvents like dichloromethane and THF is moderate, which facilitates its handling and use in solution-based reactions. The compound is also stable under normal storage conditions but should be protected from moisture due to the reactivity of the sulfonyl chloride group.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the spiro ring system. Recent advancements in catalytic methods have enabled more efficient routes to construct this complex structure. For instance, transition metal-catalyzed cyclizations have been employed to form the spiro ring with high regioselectivity. These methods not only simplify the synthesis but also reduce the overall cost and environmental impact.

The application of 1-methyl-1,8-diazaspiro[4.5]decane-8-sulfonyl chloride extends beyond organic synthesis into materials science. Its ability to form stable covalent bonds with various substrates makes it a promising candidate for developing advanced materials such as polymers and coatings with tailored properties. Researchers have explored its use as a crosslinking agent in polymer chemistry, where it enhances the mechanical strength and thermal stability of polymeric networks.

In addition to its chemical applications, this compound has shown potential in biological systems. Studies have revealed that derivatives of 1-methyl-1,8-diazaspiro[4.5]decane-8-sulfonyl chloride exhibit antimicrobial activity against gram-positive bacteria and fungi. This discovery has sparked interest in developing new classes of antibiotics that target resistant microbial strains.

The environmental impact of this compound has also been a topic of recent research. Scientists have investigated its biodegradation pathways under aerobic and anaerobic conditions to assess its eco-friendliness. Preliminary results indicate that it undergoes rapid hydrolysis under alkaline conditions, which could mitigate concerns about long-term persistence in natural ecosystems.

In conclusion, 1-methyl-1,8-diazaspiro[4.5]decane-8-sulfonyl chloride (CAS No: 2172477-37-9) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an even more significant role in scientific advancements.